Cas no 165459-69-8 (1-isocyano-3,5-dimethoxybenzene)

• Product Name: 1-isocyano-3,5-dimethoxybenzene
• CAS No: 165459-69-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6234321
• PubChem ID: 449769
• Update Time: 2025-06-15

1-isocyano-3,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-isocyano-3,5-dimethoxybenzene
• AKOS006287381
• SCHEMBL9146540
• EN300-1869376
• 3,5-Dimethoxy-phenylisocyanide
• 165459-69-8

• Inchi： 1S/C9H9NO2/c1-10-7-4-8(11-2)6-9(5-7)12-3/h4-6H,2-3H3
• InChI Key： UNGOKSPRZJGRCG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)OC)[N+]#[C-]

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-isocyano-3,5-dimethoxybenzene

Professional Introduction to Compound with CAS No. 165459-69-8 and Product Name: 1-isocyano-3,5-dimethoxybenzene

The compound with the CAS number 165459-69-8 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Its product name, 1-isocyano-3,5-dimethoxybenzene, provides a clear indication of its molecular structure, which features an isocyanide functional group attached to a benzene ring substituted with two methoxy groups at the 3rd and 5th positions. This unique arrangement makes it a compound of interest for various synthetic applications, particularly in the development of novel bioactive molecules.

From a chemical perspective, 1-isocyano-3,5-dimethoxybenzene represents a versatile intermediate that can undergo a variety of reactions due to the presence of both the isocyanide and methoxy functional groups. The isocyanide moiety, characterized by a carbon-nitrogen triple bond, is known for its reactivity in forming urea derivatives, amides, and other heterocyclic compounds. Meanwhile, the methoxy groups introduce electron-donating effects, which can influence the electronic properties of the benzene ring and enhance its reactivity in electrophilic aromatic substitution reactions.

In recent years, there has been growing interest in exploring the potential applications of 1-isocyano-3,5-dimethoxybenzene in medicinal chemistry. The compound's structural features make it a promising candidate for designing molecules with specific biological activities. For instance, researchers have been investigating its utility in synthesizing kinase inhibitors, which are critical in targeting various diseases, including cancer. The isocyanide group can serve as a linker to connect different pharmacophores, while the methoxy groups can be modified to optimize solubility and metabolic stability.

One of the most compelling aspects of 1-isocyano-3,5-dimethoxybenzene is its role as a building block in the synthesis of complex organic molecules. The ability to functionalize both the isocyanide and methoxy positions allows for the creation of diverse derivatives with tailored properties. This flexibility has been exploited in several recent studies where 1-isocyano-3,5-dimethoxybenzene was used to develop novel therapeutic agents. For example, researchers have demonstrated its effectiveness in generating small-molecule inhibitors that disrupt protein-protein interactions involved in inflammatory pathways.

The pharmacological potential of 1-isocyano-3,5-dimethoxybenzene has also been explored in the context of antimicrobial and antiviral applications. The unique electronic distribution around the benzene ring, influenced by the methoxy substituents, can enhance binding affinity to biological targets. This has led to investigations into its derivatives as potential drugs against resistant bacterial strains and viral infections. The isocyanide group's ability to form covalent bonds with nucleophilic residues in proteins further enhances its utility as a pharmacophore.

From an industrial standpoint, the synthesis of 1-isocyano-3,5-dimethoxybenzene presents both challenges and opportunities. While there are established methods for producing isocyanides and dimethoxylated benzenes separately, combining them efficiently requires careful optimization to avoid unwanted side reactions. Recent advancements in catalytic systems have improved the yield and purity of 1-isocyano-3,5-dimethoxybenzene, making it more accessible for large-scale applications. These improvements have been driven by the increasing demand for high-quality intermediates in pharmaceutical manufacturing.

The environmental impact of producing and using 1-isocyano-3,5-dimethoxybenzene is another important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize reaction conditions using renewable solvents and catalysts. Such approaches not only improve sustainability but also enhance cost-effectiveness by reducing production costs.

In conclusion,1-isocyano-3,5-dimethoxybenzene (CAS No. 165459-69-8) is a compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications, making it a valuable tool for designing novel bioactive molecules. The growing body of research on its derivatives highlights its importance as an intermediate in drug discovery efforts aimed at treating various diseases. As synthetic methodologies continue to evolve,1-isocyano-3,5-dimethoxybenzene will likely remain at the forefront of innovation in medicinal chemistry.